Cas no 21211-07-4 (Methyl 3-Chlorobenzobthiophene-2-carboxylate)

Methyl 3-Chlorobenzobthiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-chlorobenzo[b]thiophene-2-carboxylate
- Methylchlorobenzobthiophenecarboxylate
- 3-Chlorobenzo[b]thiophene-2-carboxylic acid methyl ester
- methyl 3-chloro-1-benzothiophene-2-carboxylate
- 2-methoxycarbonyl-3-chlorobenzothiophene
- SR-01000643400-1
- EN300-15467
- MFCD00052503
- E83867
- W-206606
- Maybridge1_000462
- A815201
- methyl 3-chlorobenzothiophene-2-carboxylate
- HMS542M22
- SY062106
- 21211-07-4
- Methyl 3-chlorobenzo[b]thiophene-2-carboxylate, 97%
- MS-0583
- CCG-54294
- AKOS000501211
- BRD-K00030331-001-01-0
- Benzo[b]thiophene-2-carboxylic acid, 3-chloro-, methyl ester
- FT-0628550
- Benzo[b]thiophene-2-carboxylic acid,3-chloro-,methylester
- DTXSID90345790
- Methyl 3-chloro-1-benzothiophene-2-carboxylate #
- Z18785097
- SCHEMBL4386528
- CS-W013016
- DB-045510
- STK422120
- Methyl 3-Chlorobenzobthiophene-2-carboxylate
-
- MDL: MFCD00052503
- Inchi: InChI=1S/C10H7ClO2S/c1-13-10(12)9-8(11)6-4-2-3-5-7(6)14-9/h2-5H,1H3
- InChI Key: VAPMGETZRJYSLW-UHFFFAOYSA-N
- SMILES: COC(=O)C1=C(C2=C(C=CC=C2)S1)Cl
- BRN: 1312686
Computed Properties
- Exact Mass: 225.98600
- Monoisotopic Mass: 225.986
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 54.5A^2
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
- Density: 1.391
- Melting Point: 80-84 °C (lit.)
- Boiling Point: 338.8 ºC at 760 mmHg
- Flash Point: 158.7 ºC
- Refractive Index: 1.646
- PSA: 54.54000
- LogP: 3.34130
Methyl 3-Chlorobenzobthiophene-2-carboxylate Security Information
Methyl 3-Chlorobenzobthiophene-2-carboxylate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 3-Chlorobenzobthiophene-2-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
BAI LING WEI Technology Co., Ltd. | L10696-5g |
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate, 95% |
21211-07-4 | 95% | 5g |
¥ 2884 | 2022-09-01 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M73800-10g |
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate |
21211-07-4 | 97% | 10g |
¥2908.0 | 2023-09-09 | |
Ambeed | A790969-5g |
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate |
21211-07-4 | 97% | 5g |
$46.0 | 2025-02-21 | |
Enamine | EN300-15467-10.0g |
methyl 3-chloro-1-benzothiophene-2-carboxylate |
21211-07-4 | 95.0% | 10.0g |
$69.0 | 2025-02-20 | |
Chemenu | CM155829-10g |
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate |
21211-07-4 | 95%+ | 10g |
$*** | 2023-03-31 | |
Chemenu | CM155829-5g |
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate |
21211-07-4 | 95%+ | 5g |
$157 | 2021-06-16 | |
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_239251-1g |
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate |
21211-07-4 | 1g |
¥528.0 | 2022-09-01 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1025760-10g |
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate |
21211-07-4 | 98% | 10g |
¥1688 | 2023-04-14 | |
BAI LING WEI Technology Co., Ltd. | L10696-1g |
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate, 95% |
21211-07-4 | 95% | 1g |
¥ 800 | 2022-09-01 | |
Chemenu | CM155829-25g |
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate |
21211-07-4 | 95%+ | 25g |
$*** | 2023-03-31 |
Methyl 3-Chlorobenzobthiophene-2-carboxylate Related Literature
-
Ronald W. Brown,Ashraf M. Abdel-Megeed,Paul A. Keller,Amy J. Jones,Melissa L. Sykes,Marcel Kaiser,Jonathan B. Baell,Vicky M. Avery,Christopher J. T. Hyland RSC Med. Chem. 2020 11 1413
Additional information on Methyl 3-Chlorobenzobthiophene-2-carboxylate
Comprehensive Overview of Methyl 3-Chlorobenzobthiophene-2-carboxylate (CAS No. 21211-07-4)
Methyl 3-Chlorobenzobthiophene-2-carboxylate (CAS No. 21211-07-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the benzothiophene family, a class of heterocyclic compounds known for their diverse biological activities and applications in material science. The presence of both a chloro substituent and a carboxylate ester group in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
In recent years, the demand for benzothiophene derivatives has surged due to their potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly focusing on Methyl 3-Chlorobenzobthiophene-2-carboxylate as a key building block for designing novel therapeutic molecules. Its unique structural features allow for further functionalization, enabling the creation of compounds with tailored properties for specific applications.
The synthesis of Methyl 3-Chlorobenzobthiophene-2-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. This compound is often sourced by pharmaceutical companies and research institutions for its role in high-throughput screening and medicinal chemistry projects.
One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for heterocyclic compounds like Methyl 3-Chlorobenzobthiophene-2-carboxylate. Green chemistry principles, such as using eco-friendly solvents and catalysts, are being integrated into its production to minimize environmental impact. This aligns with the global push toward green pharmaceuticals and sustainable chemical manufacturing.
Another area of interest is the compound’s potential in material science. Benzothiophene-based molecules are being investigated for their optoelectronic properties, which could lead to advancements in organic semiconductors and light-emitting diodes (OLEDs). The versatility of Methyl 3-Chlorobenzobthiophene-2-carboxylate makes it a candidate for such cutting-edge applications.
Frequently asked questions about Methyl 3-Chlorobenzobthiophene-2-carboxylate include its solubility, stability, and handling precautions. It is generally soluble in common organic solvents like dichloromethane and dimethyl sulfoxide (DMSO), but its stability under various conditions should be verified experimentally. Proper storage in a cool, dry environment is recommended to maintain its integrity.
In conclusion, Methyl 3-Chlorobenzobthiophene-2-carboxylate (CAS No. 21211-07-4) is a compound of significant interest in both pharmaceutical and material science research. Its structural versatility and potential applications in drug discovery and green chemistry underscore its importance in modern scientific endeavors. As research progresses, this compound is likely to play an even more prominent role in addressing contemporary challenges in chemistry and biotechnology.
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